Cas no 1903426-13-0 (trans-2-tetrahydropyran-4-ylcyclopropanamine)

• Product Name: trans-2-tetrahydropyran-4-ylcyclopropanamine
• CAS No: 1903426-13-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5254616
• Update Time: 2025-06-11

trans-2-tetrahydropyran-4-ylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(tetrahydro-2H-pyran-4-yl)-, (1R,2S)-rel-
• trans-2-tetrahydropyran-4-ylcyclopropanamine

• Inchi： 1S/C8H15NO/c9-8-5-7(8)6-1-3-10-4-2-6/h6-8H,1-5,9H2/t7-,8+/m0/s1
• InChI Key： NCIXPZLRUSGIQE-JGVFFNPUSA-N
• SMILES： [C@@H]1(N)C[C@H]1C1CCOCC1

Additional information on trans-2-tetrahydropyran-4-ylcyclopropanamine

Introduction to trans-2-tetrahydropyran-4-ylcyclopropanamine (CAS No. 1903426-13-0)

trans-2-tetrahydropyran-4-ylcyclopropanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1903426-13-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The compound features a tetrahydropyran moiety linked to a cyclopropanamine group, which together creates a scaffold that is both structurally complex and biologically relevant.

The tetrahydropyran ring system is a common motif in natural products and pharmaceuticals, known for its ability to stabilize various functional groups while maintaining flexibility. This structural feature makes it an attractive component in the design of bioactive molecules. In contrast, the cyclopropanamine moiety introduces rigidity into the molecular structure, which can influence both the physical properties and biological activity of the compound. The combination of these two structural elements in trans-2-tetrahydropyran-4-ylcyclopropanamine suggests a potential for diverse biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such compounds with biological targets more efficiently. The trans-2-tetrahydropyran-4-ylcyclopropanamine scaffold has been investigated for its potential binding affinity to various enzymes and receptors. Studies indicate that this compound may exhibit inhibitory effects on certain therapeutic targets, making it a valuable candidate for further pharmacological exploration.

The synthesis of trans-2-tetrahydropyran-4-ylcyclopropanamine involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The synthesis pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product. Modern synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of the synthetic route.

One of the most compelling aspects of trans-2-tetrahydropyran-4-ylcyclopropanamine is its potential role in the development of novel therapeutic agents. The structural features of this compound make it a versatile building block for drug design. Researchers have explored its utility in creating derivatives with enhanced pharmacological properties. For instance, modifications to the tetrahydropyran ring or the cyclopropanamine group can lead to compounds with improved solubility, bioavailability, or target specificity.

In vitro studies have provided preliminary evidence supporting the biological relevance of trans-2-tetrahydropyran-4-ylcyclopropanamine. These studies have focused on evaluating its interaction with enzymes involved in metabolic pathways and its ability to modulate signal transduction cascades. The compound has shown promise in preliminary assays, indicating potential therapeutic applications in areas such as inflammation, pain management, and neurodegenerative diseases.

The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like trans-2-tetrahydropyran-4-ylcyclopropanamine. HTS allows for rapid testing of large libraries of compounds against numerous biological targets, enabling researchers to identify promising candidates more efficiently. This approach has been instrumental in identifying novel scaffolds and optimizing existing ones for therapeutic use.

The future prospects for trans-2-tetrahydropyran-4-ylcyclopropanamine are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of biological systems continues to grow, compounds like trans-2-tetrahydropyran-4-ylcyclopropanamine are likely to play an increasingly important role in drug development.

The safety and regulatory aspects of working with trans-2-tetrahydropyran-4-ylcyclopropanamine must also be considered. While not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and maintaining good laboratory practices (GLP) during synthesis and characterization.

In conclusion,trans-2-tetrahydropyran-4-ylyclopropanamine (CAS No. 1903426–13–0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, trans–tetrahydropyran–4–yl cyclopropan amine will undoubtedly remain at the forefront of drug discovery efforts.